(7-Oxaspiro[4.5]decan-10-yl)methanamine hydrochloride

• IUPAC Name: 7-oxaspiro[4.5]decan-10-ylmethanamine;hydrochloride
• InChI: InChI=1S/C10H19NO.ClH/c11-7-9-3-6-12-8-10(9)4-1-2-5-10;/h9H,1-8,11H2;1H
• InChI Key: LCFIQASUJRFMCF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)COCCC2CN.Cl
• Molecular Formula: C10H20ClNO
• Molecular Weight: 205.72 g/mol
• CAS No.: 2228326-06-3

Description

(7-Oxaspiro[4.5]decan-10-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C10H20ClNO and its molecular weight is 205.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antihypertensive Activity

Research has identified compounds structurally related to (7-Oxaspiro[4.5]decan-10-yl)methanamine hydrochloride, such as 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, which have been explored for their antihypertensive properties. These compounds, substituted with various groups, were evaluated as potential antihypertensive agents, demonstrating promising activity in this domain (Caroon et al., 1981).

Crystal Structure Analysis

The crystal structure of compounds similar to this compound, such as 2-Oxo-3-phenyl, 1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate, has been analyzed. This study provided valuable insights into the molecular structure and properties of these compounds (Wang et al., 2011).

Anti-Coronavirus Activity

A series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives, structurally related to this compound, have been synthesized and evaluated for their activity against human coronavirus and influenza virus. Some compounds in this series showed significant inhibitory activity against human coronavirus 229E, highlighting the potential antiviral applications of these compounds (Apaydın et al., 2019).

Radioprotective Agent

Studies have explored compounds like 7,10-Ethano-1-thia-4,7-diazaspiro[4.5]decane dihydrochloride, which is structurally related to this compound, for their potential radioprotective properties. Such compounds showed promising results in protecting against lethal doses of X-radiation in mice (Shapiro et al., 1968).

Novel Synthetic Methods

The development of novel synthetic methods for creating spirocyclic compounds, including those related to this compound, has been a focus of research. This includes tandem Prins/pinacol reactions for the synthesis of oxaspiro[4.5]decan-1-one scaffolds, demonstrating the versatility and potential for creating a range of related compounds (Reddy et al., 2014).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include measures to prevent exposure and actions to take in case of exposure.